1-(1-methyl-1H-benzo[d]imidazol-2-yl)cyclobutanecarbonitrile

• Molecular Formula: C13H13N3
• Molecular Weight: 211.26 g/mol
• IUPAC Name: 1-(1-methylbenzimidazol-2-yl)cyclobutane-1-carbonitrile
• InChI: InChI=1S/C13H13N3/c1-16-11-6-3-2-5-10(11)15-12(16)13(9-14)7-4-8-13/h2-3,5-6H,4,7-8H2,1H3
• InChI Key: KKEDFCCMOMDBPC-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C3(CCC3)C#N

Description

1-(1-methyl-1H-benzo[d]imidazol-2-yl)cyclobutanecarbonitrile is a useful research compound. Its molecular formula is C13H13N3 and its molecular weight is 211.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of Example 275A (1.90 g, 11.4 mmol) in toluene (30 mL) was added cyclobutanecarbonitrile (1.01 g, 12.5 mmol) and potassium hexamethyldisilazide (34.2 mL, 17.1 mmol). The reaction mixture was stirred at room temperature overnight. The mixture was poured into 1N HCl solution (50 mL) and the aqueous layer was extracted with EtOAc (3×20 mL). The combined layers were washed with brine (100 mL), dried over MgSO4, filtered, and concentrated. The residue was purified by prep. TLC on silicagel (eluted with EtOAc:petroleum ether=1:10) to give the title compound (1.0 g, 4.69 mmol, 41.1% yield) as a white solid. MS: MS (M+H)+; 1H NMR (400 MHz, CDCl3): δ 7.80-7.78 (m, 1H), 7.36-7.30 (m, 3H), 3.83 (s, 3H), 3.13-3.05 (m, 2H), 2.99-2.92 (m, 2H), 2.48-2.41 (m, 1H), 2.24-2.18 (m, 1H).